Cas no 1804445-26-8 (4-(Aminomethyl)-5-(difluoromethyl)-2-nitropyridine)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-2-nitropyridine
• CAS No: 1804445-26-8
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4847701
• Update Time: 2025-10-31

4-(Aminomethyl)-5-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H7F2N3O2/c8-7(9)5-3-11-6(12(13)14)1-4(5)2-10/h1,3,7H,2,10H2
• InChI Key： HQJUPLBIWQMZSX-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1CN)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 0.5
• Topological Polar Surface Area: 84.7

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-2-nitropyridine

Professional Introduction to 4-(Aminomethyl)-5-(difluoromethyl)-2-nitropyridine (CAS No. 1804445-26-8)

4-(Aminomethyl)-5-(difluoromethyl)-2-nitropyridine, with the CAS number 1804445-26-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both an aminomethyl group and a difluoromethyl substituent makes it a versatile intermediate for various chemical modifications, enabling the synthesis of complex molecules with high precision.

The nitropyridine core of this compound is particularly noteworthy, as it serves as a scaffold for designing molecules with enhanced biological activity. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often exhibiting favorable pharmacokinetic properties and target specificity. The nitro group in this molecule not only contributes to its reactivity but also influences its electronic properties, making it a valuable building block for further functionalization.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved metabolic stability and binding affinity. The incorporation of a difluoromethyl group into the pyridine ring enhances the lipophilicity of the molecule, which is crucial for drug absorption and distribution. This feature has been extensively studied in the context of optimizing pharmacological properties, particularly in the design of kinase inhibitors and other small-molecule drugs.

The aminomethyl functionality provides an additional site for chemical modification, allowing for the introduction of various pharmacophores or linker groups. This flexibility makes 4-(Aminomethyl)-5-(difluoromethyl)-2-nitropyridine a valuable intermediate in the synthesis of peptidomimetics, heterocyclic compounds, and other complex molecular architectures. Such modifications are essential for tailoring the biological activity and improving the efficacy of potential drug candidates.

Recent advancements in computational chemistry and molecular modeling have further highlighted the importance of this compound. These tools have enabled researchers to predict the binding modes and interactions of 4-(Aminomethyl)-5-(difluoromethyl)-2-nitropyridine with biological targets, providing insights into its potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising activity against various enzymes and receptors involved in inflammatory pathways.

The synthesis of 4-(Aminomethyl)-5-(difluoromethyl)-2-nitropyridine involves multi-step organic transformations, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline these processes. These advancements not only improve efficiency but also reduce waste, aligning with the principles of green chemistry.

In conclusion, 4-(Aminomethyl)-5-(difluoromethyl)-2-nitropyridine (CAS No. 1804445-26-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, this compound is likely to play an increasingly important role in the design of next-generation therapeutics.